![molecular formula C17H24N2O4 B4238826 N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide](/img/structure/B4238826.png)
N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide
Overview
Description
N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide, also known as AH-7921, is a synthetic opioid that has gained attention from the scientific community due to its potential use as a research tool. AH-7921 was first synthesized in the 1970s, but it wasn't until the early 2000s that it gained popularity as a research chemical.
Mechanism of Action
N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide acts as an agonist at mu-opioid receptors, which are primarily located in the brain and spinal cord. When N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide binds to these receptors, it activates a signaling cascade that leads to the inhibition of pain signals and the release of dopamine, which produces feelings of pleasure and reward.
Biochemical and Physiological Effects
N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide has been found to produce a variety of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. It has also been found to produce effects similar to those of other opioids, such as morphine and fentanyl.
Advantages and Limitations for Lab Experiments
One advantage of using N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide in lab experiments is that it has a high affinity for mu-opioid receptors, which makes it a useful tool for studying the role of these receptors in pain management and addiction. However, one limitation is that N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide has been found to produce respiratory depression at high doses, which can be dangerous and potentially lethal.
Future Directions
There are a number of potential future directions for research on N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide. One area of interest is the development of new opioid medications that are less addictive and have fewer side effects than currently available drugs. N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide may also be useful in the development of new pain management therapies. Additionally, further research is needed to fully understand the mechanisms of action and potential risks associated with N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide.
Scientific Research Applications
N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide has been used in a variety of scientific research applications, including studies on opioid receptors and pain management. It has been found to have a high affinity for mu-opioid receptors, which are involved in the regulation of pain. N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)ethanediamide has also been used in studies on drug abuse and addiction, as it has been found to produce effects similar to other opioids.
properties
IUPAC Name |
N-(cyclohexylmethyl)-N'-(2,5-dimethoxyphenyl)oxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4/c1-22-13-8-9-15(23-2)14(10-13)19-17(21)16(20)18-11-12-6-4-3-5-7-12/h8-10,12H,3-7,11H2,1-2H3,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OANLBDCPZRDPBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.